Cas no 848070-26-8 (1-Tert-Butyl 4,4-diethyl piperidine-1,4,4-tricarboxylate)

• Product Name: 1-Tert-Butyl 4,4-diethyl piperidine-1,4,4-tricarboxylate
• CAS No: 848070-26-8
• MF: C₁₆H₂₇NO₆
• MW: 329.388685464859
• MDL: MFCD16875742
• CID: 2128805
• Update Time: 2025-05-25

1-Tert-Butyl 4,4-diethyl piperidine-1,4,4-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-TERT-BUTYL 4,4-DIETHYL PIPERIDINE-1,4,4-TRICARBOXYLATE
• 1-O-tert-butyl 4-O,4-O'-diethyl piperidine-1,4,4-tricarboxylate
• UOEYKNPDPRQKCE-UHFFFAOYSA-N
• 1-BOC-4,4-Piperidinedicarboxylic acid diethyl ester
• 1,4,4-Piperidinetricarboxylic acid, 1-(1,1-dimethylethyl) 4,4-diethyl ester
• 1-Tert-Butyl 4,4-diethyl piperidine-1,4,4-tricarboxylate

• MDL： MFCD16875742
• Inchi： 1S/C16H27NO6/c1-6-21-12(18)16(13(19)22-7-2)8-10-17(11-9-16)14(20)23-15(3,4)5/h6-11H2,1-5H3
• InChI Key： UOEYKNPDPRQKCE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 426
• Topological Polar Surface Area: 82.1

Experimental Properties

• Density: 1.130
• Boiling Point: 378℃
• Flash Point: 182℃

Additional information on 1-Tert-Butyl 4,4-diethyl piperidine-1,4,4-tricarboxylate

1-Tert-Butyl 4,4-Diethyl Piperidine-1,4,4-Tricarboxylate (CAS No. 848070-26-8)

The compound 1-Tert-Butyl 4,4-Diethyl Piperidine-1,4,4-Tricarboxylate (CAS No. 848070-26-8) is a complex organic molecule with a piperidine backbone and multiple ester groups attached to the nitrogen atom and two adjacent carbons on the ring. This structure makes it a versatile compound with potential applications in various fields, including polymer chemistry, drug delivery systems, and advanced materials synthesis.

Recent studies have highlighted the importance of piperidine derivatives in the development of novel materials with tailored properties. The presence of multiple ester groups in this compound allows for functionalization and cross-linking reactions, which are crucial in creating high-performance polymers and composites. For instance, researchers have explored the use of similar compounds in creating biodegradable polymers for medical applications.

The synthesis of 1-Tert-Butyl 4,4-Diethyl Piperidine-1,4,4-Tricarboxylate involves multi-step organic reactions, including nucleophilic substitution and esterification processes. The tert-butyl group provides steric bulk, which can influence the reactivity and stability of the molecule. This feature is particularly useful in designing molecules with specific pharmacokinetic profiles or in creating barriers against unwanted side reactions during chemical transformations.

In terms of physical properties, this compound exhibits a high molecular weight due to its complex structure, which contributes to its thermal stability and mechanical strength when incorporated into materials. Recent advancements in analytical techniques have enabled precise characterization of such compounds using methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

The application of piperidine tricarboxylates in drug delivery systems is an emerging area of research. The ester groups can serve as bioresponsive moieties that degrade under specific physiological conditions, releasing the active drug payload. This property makes them ideal candidates for targeted drug delivery systems that enhance therapeutic efficacy while minimizing side effects.

Furthermore, the compound's ability to form cross-linked networks has been leveraged in the development of advanced hydrogels and stimuli-responsive materials. These materials can exhibit shape-memory behavior or self-healing properties under certain conditions, opening new possibilities in fields such as soft robotics and adaptive materials science.

In conclusion, 1-Tert-Butyl 4,4-Diethyl Piperidine-1,4,4-Tricarboxylate (CAS No. 848070-26-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure and functional groups make it a valuable building block for designing advanced materials and innovative chemical systems.